Cas no 130742-22-2 (3-Bromo-5-methylisoxazole-4-carboxylic acid)

• Product Name: 3-Bromo-5-methylisoxazole-4-carboxylic acid
• CAS No: 130742-22-2
• MF: C₅H₄BrNO₃
• MW: 205.994160652161
• MDL: MFCD11520870
• CID: 102493
• PubChem ID: 10798301
• Update Time: 2025-04-18

3-Bromo-5-methylisoxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methylisoxazole-4-carboxylic acid
• 3-bromo-5-methyl-1,2-oxazole-4-carboxylic acid
• 4-Isoxazolecarboxylicacid, 3-bromo-5-methyl-
• 4-Isoxazolecarboxylicacid,3-bromo-5-methyl
• 3-Bromo-5-methylisoxazole-4-carboxylicaci
• 4-Isoxazolecarboxylicacid,3-bromo-5-methyl-(9CI)
• 3-Bromo-5-methyl-isoxazole-4-carboxylic acid
• AT19722
• CS-0308260
• DTXSID10445024
• SCHEMBL6081229
• AKOS015917800
• MFCD11520870
• SB32749
• 4-Isoxazolecarboxylic acid, 3-bromo-5-methyl-
• EN300-112834
• FT-0712592
• 130742-22-2

• MDL： MFCD11520870
• Inchi： 1S/C5H4BrNO3/c1-2-3(5(8)9)4(6)7-10-2/h1H3,(H,8,9)
• InChI Key： MWOSKCLDLLPNFA-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=C(C)ON=1

Computed Properties

• Exact Mass: 204.93700
• Monoisotopic Mass: 204.93746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.865
• Boiling Point: 350 ºC
• Flash Point: 165 ºC
• Refractive Index: 1.567
• PSA: 63.33000
• LogP: 1.44370